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Compound of Interest

Compound Name: Solvent Yellow 82

CAS No.: 12227-67-7

Cat. No.: B1174984

Get Quote

Welcome to the technical support center for Solvent Yellow 82. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

associated with the use of Solvent Yellow 82, with a particular focus on preventing its leaching

from various sample matrices. Here you will find troubleshooting guides, frequently asked

questions (FAQs), and detailed experimental protocols to ensure the integrity and stability of

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Yellow 82 and in which applications is it commonly used?

Solvent Yellow 82 is a pre-metallized monoazo chromium complex dye.[1][2] It is

characterized by its high solubility in a wide range of organic solvents, including alcohols,

ketones, and esters.[3][4] This property, combined with its bright, transparent yellow hue and

good light and heat fastness, makes it suitable for various industrial applications.[2][5][6]

Common uses include:

Wood stains and coatings[7]
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Printing inks and stationery inks[5][7]

Coloring of plastics and resins[6][7]

Leather finishes[7]

Aluminum foil and metal coatings[5]

Q2: What causes Solvent Yellow 82 to leach from a polymer sample?

Leaching of Solvent Yellow 82, a phenomenon also known as dye migration, can be attributed

to several factors. Since the dye is typically not chemically bonded to the polymer matrix, it can

move within and out of the material.[2] Key contributing factors include:

Polymer Properties: Leaching is more prevalent in amorphous polymers with a low glass

transition temperature (Tg). Above the Tg, increased polymer chain mobility allows the dye

molecules to diffuse more freely.[6]

Solubility and Affinity: If the dye's solubility in the polymer is exceeded or its affinity for the

polymer matrix is low, it is more likely to migrate to the surface.

Environmental Conditions: Exposure to heat, UV radiation, and certain solvents can

accelerate the leaching process.[6] Heat can cause polymer fibers to open up, facilitating

dye migration.[6]

Plasticizers: The presence of plasticizers in polymers like PVC can facilitate dye migration,

as the dye may be soluble in the plasticizer.

Q3: How can I prevent or minimize the leaching of Solvent Yellow 82?

Several strategies can be employed to mitigate the leaching of Solvent Yellow 82:

Polymer Selection: Whenever possible, opt for polymers with a high glass transition

temperature (Tg) where the dye exhibits good solubility and affinity.

Crosslinking: Introducing crosslinks within the polymer matrix can create a more rigid

network that physically entraps the dye molecules, thereby reducing their mobility.
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Surface Modification: Applying a protective coating or surface treatment can act as a barrier

to prevent the dye from reaching the surface.

Immobilization: In some applications, it may be possible to chemically bond the dye to the

polymer backbone.

Use of Additives: Incorporating UV stabilizers can help prevent photodegradation of the

polymer and dye, which can contribute to leaching.[1][8][9][10]

Troubleshooting Guide: Leaching of Solvent Yellow
82
This guide provides a structured approach to diagnosing and resolving issues related to the

leaching of Solvent Yellow 82 in your experiments.
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Observed Problem Potential Cause Suggested Solution

Yellow discoloration of

adjacent materials or

packaging.

Dye migration to the surface of

the sample.

1. Verify Polymer Compatibility:

Ensure that Solvent Yellow 82

has good solubility and affinity

for the chosen polymer matrix.

2. Reduce Dye Concentration:

The concentration of the dye

may be too high, exceeding its

saturation point in the polymer.

Try reducing the dye loading.

3. Apply a Protective Coating:

Use a clear, compatible

polymer coating to create a

barrier on the sample's

surface.

Leaching of dye into a solvent

during an extraction

experiment.

The solvent used has a high

affinity for Solvent Yellow 82

and is swelling the polymer

matrix.

1. Optimize Solvent Choice: If

the experimental design

allows, switch to a solvent in

which Solvent Yellow 82 is less

soluble. 2. Incorporate

Crosslinking: Increase the

crosslink density of the

polymer matrix to reduce

solvent uptake and dye

mobility. 3. Surface Treatment:

Employ plasma or corona

treatment to alter the surface

energy and reduce solvent

interaction.

Fading or color change of the

sample, accompanied by

leaching.

UV degradation of the dye

and/or polymer matrix.

1. Incorporate UV Stabilizers:

Add UV absorbers or Hindered

Amine Light Stabilizers (HALS)

to the polymer formulation.[1]

[8][9][10] 2. Limit UV

Exposure: If possible, store
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and handle samples in a low-

UV environment.

Leaching is observed after

thermal processing or

exposure to elevated

temperatures.

The processing temperature

exceeds the thermal stability of

the dye-polymer system, or the

service temperature is above

the polymer's Tg.

1. Optimize Processing

Temperature: Adjust the

processing temperature to be

within the recommended range

for both the polymer and

Solvent Yellow 82. 2. Select a

Higher Tg Polymer: If the

application involves elevated

temperatures, choose a

polymer with a sufficiently high

glass transition temperature.[6]

Experimental Protocols
Protocol 1: Accelerated Leaching Test
This protocol describes a method to assess the propensity of Solvent Yellow 82 to leach from

a polymer sample under accelerated conditions.

Materials:

Polymer samples containing a known concentration of Solvent Yellow 82.

Food simulants (e.g., 10% ethanol, 3% acetic acid, 50% ethanol, olive oil) or other relevant

solvents.[7]

Glass vials with inert caps.

Incubator or oven.

UV-Vis spectrophotometer.

Analytical balance.

Procedure:
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Cut the polymer samples into uniform pieces with a known surface area.

Accurately weigh each sample piece.

Place each sample in a separate glass vial.

Add a specific volume of the chosen food simulant or solvent to each vial, ensuring the

sample is fully submerged. A common liquid-to-solid ratio is 10 mL/g.

Tightly cap the vials.

Place the vials in an incubator or oven at an elevated temperature (e.g., 40°C or 60°C) for a

specified duration (e.g., 24, 48, or 72 hours). These conditions can be adapted from standard

migration testing protocols like SR EN 1186-2003.[7]

After the incubation period, remove the vials and allow them to cool to room temperature.

Carefully remove the polymer sample from the vial.

Analyze the concentration of Solvent Yellow 82 in the liquid using UV-Vis

spectrophotometry or HPLC.

Protocol 2: Quantification of Leached Solvent Yellow 82
using UV-Vis Spectroscopy
This protocol provides a method for quantifying the amount of Solvent Yellow 82 that has

leached into a liquid medium.

Materials:

Leachate solution from Protocol 1.

Solvent Yellow 82 standard of known concentration.

The same solvent/simulant used in the leaching test (as a blank).

UV-Vis spectrophotometer.
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Quartz or glass cuvettes.

Procedure:

Prepare a Calibration Curve:

Prepare a series of standard solutions of Solvent Yellow 82 in the relevant solvent at

different known concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Solvent Yellow 82.

Plot a graph of absorbance versus concentration to create a calibration curve.

Measure the Sample Absorbance:

Fill a cuvette with the blank solvent and zero the spectrophotometer.

Rinse the cuvette with the leachate solution and then fill it with the leachate.

Measure the absorbance of the leachate at the λmax.

Determine the Concentration:

Use the measured absorbance and the calibration curve to determine the concentration of

Solvent Yellow 82 in the leachate.

Protocol 3: Quantification of Leached Solvent Yellow 82
using High-Performance Liquid Chromatography (HPLC)
For more complex matrices or lower concentrations, HPLC provides a more sensitive and

selective method of quantification.

Materials:

Leachate solution from Protocol 1.

Solvent Yellow 82 standard of known concentration.
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HPLC-grade solvents (e.g., methanol, acetonitrile, water).

HPLC system with a suitable detector (e.g., UV-Vis or Diode Array Detector).

A reverse-phase C18 column is often a good starting point for solvent dyes.

Procedure:

Method Development (if a standard method is not available):

Based on methods for similar solvent dyes, a starting mobile phase could be a gradient of

water and methanol or acetonitrile. For a related compound, Solvent Yellow 33, an

isocratic mobile phase of 10% water and 90% methanol has been used.

Set the detector to monitor at the λmax of Solvent Yellow 82.

Inject a standard solution of Solvent Yellow 82 to determine its retention time.

Optimize the mobile phase composition and flow rate to achieve a sharp, well-resolved

peak.

Prepare a Calibration Curve:

Prepare a series of standard solutions of Solvent Yellow 82 in the mobile phase at

different known concentrations.

Inject each standard and record the peak area.

Plot a graph of peak area versus concentration to create a calibration curve.

Analyze the Sample:

Filter the leachate solution through a 0.45 µm syringe filter.

Inject the filtered leachate into the HPLC system.

Record the peak area at the retention time corresponding to Solvent Yellow 82.

Determine the Concentration:
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Use the measured peak area and the calibration curve to determine the concentration of

Solvent Yellow 82 in the leachate.

Data Summary Tables
Table 1: Physicochemical Properties of Solvent Yellow 82

Property Value

Chemical Class Monoazo Chromium Complex

CAS Number 12227-67-7

Molecular Formula C17H13N4NaO3

Molecular Weight 344.3 g/mol

Physical Appearance Yellow Powder

Heat Resistance Up to 190°C

Light Fastness 7 (on a scale of 1-8)

Solubility
High in organic solvents like MEK, Toluene,

Ethanol

Table 2: Example Leaching Data for a Hypothetical Polymer

Polymer Matrix
Leaching Condition
(Solvent, Temp, Time)

Leached SY82 (mg/L)

PVC (with plasticizer) 10% Ethanol, 40°C, 24h 1.2

PVC (with plasticizer) + UV

Stabilizer
10% Ethanol, 40°C, 24h 0.5

Polystyrene 10% Ethanol, 40°C, 24h 0.3

Crosslinked Polystyrene 10% Ethanol, 40°C, 24h < 0.1
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Note: The data in Table 2 is illustrative and will vary depending on the specific polymer, dye

concentration, and experimental conditions.

Visualizations

Polymer Matrix

Solvent Yellow 82
(Dispersed)

SY82 at Surface

Diffusion

Leached SY82
(In Environment/Solvent)

Desorption

UV_Radiation

Degradation

Solvent

Enhances Desorption

Heat

Increases Mobility

Click to download full resolution via product page

Caption: Logical diagram illustrating the pathway of Solvent Yellow 82 leaching from a

polymer matrix.
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Caption: Experimental workflow for troubleshooting and preventing Solvent Yellow 82
leaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. masterbatchglobal.com [masterbatchglobal.com]

2. solventdyesupplier.com [solventdyesupplier.com]

3. Detection and quantification analysis of chemical migrants in plastic food contact products
- PMC [pmc.ncbi.nlm.nih.gov]

4. Reactive Dye Wash-Off Processing of Cotton Fabrics Using Polymer Dye Transfer
Inhibitors for Sustainable Dyeing [mdpi.com]

5. eco.korea.ac.kr [eco.korea.ac.kr]

6. what about Application characteristics of solvent dyes in plastics coloring? - FAQ -
Emperor Chem [emperordye.com]

7. keypublishing.org [keypublishing.org]

8. The Role of UV Stabilizers in Plastic Manufacturing [vibrantcolortech.com]

9. vichem.vn [vichem.vn]

10. phoenixplastics.com [phoenixplastics.com]

To cite this document: BenchChem. [Technical Support Center: Preventing Solvent Yellow 82
Leaching]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174984/docs#technical-support-center-preventing-
solvent-yellow-82-leaching]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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